molecular formula C18H16N2O3 B8737267 ethyl 3-benzamido-1H-indole-2-carboxylate

ethyl 3-benzamido-1H-indole-2-carboxylate

Cat. No.: B8737267
M. Wt: 308.3 g/mol
InChI Key: DISSSLAVTXYERN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-benzamido-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H16N2O3

Molecular Weight

308.3 g/mol

IUPAC Name

ethyl 3-benzamido-1H-indole-2-carboxylate

InChI

InChI=1S/C18H16N2O3/c1-2-23-18(22)16-15(13-10-6-7-11-14(13)19-16)20-17(21)12-8-4-3-5-9-12/h3-11,19H,2H2,1H3,(H,20,21)

InChI Key

DISSSLAVTXYERN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C2=CC=CC=C2N1)NC(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-Amino-2-carboethoxyindole (572 mg) and triethylamine (400 mg) in methylene chloride (100 mL) was added benzoyl chloride (450 mg). After 30 min at room temperature the reaction mixture was washed with 0.1N HCl, dried over magnesium sulfate and the solvent was removed in vacuo. The residue was triturated with ether to afford 3-Benzamido-2-carboethoxyindole as a white solid.
Quantity
572 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
450 mg
Type
reactant
Reaction Step Two

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